3-chloro-N-[2-(methylthio)ethyl]benzamide

• IUPAC Name: 3-chloro-N-(2-methylsulfanylethyl)benzamide
• InChI: InChI=1S/C10H12ClNOS/c1-14-6-5-12-10(13)8-3-2-4-9(11)7-8/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key: SJTOHFHKUAFRNR-UHFFFAOYSA-N
• Canonical SMILES: CSCCNC(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol

Description

3-chloro-N-[2-(methylthio)ethyl]benzamide is a chemical compound that belongs to the family of benzamides. It is also known by its chemical name, 3-chloro-N-(2-methylthioethyl)benzamide or CMEB. This compound has been widely used in scientific research due to its unique properties and potential applications. In

Scientific Research Applications

3-chloro-N-[2-(methylthio)ethyl]benzamide has been extensively used in scientific research due to its potential applications in various fields. One of the most notable applications of this compound is its use as a pharmacological tool to investigate the role of certain proteins and enzymes in biological processes. It has been used to study the function of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, it has been used to study the function of protein arginine methyltransferases (PRMTs), which are enzymes involved in the regulation of protein function.

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(methylthio)ethyl]benzamide is not fully understood, but it is believed to involve the inhibition of HDACs and PRMTs. By inhibiting these enzymes, this compound can alter gene expression and protein function, leading to changes in cellular processes. Additionally, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-N-[2-(methylthio)ethyl]benzamide are diverse and depend on the specific biological system being studied. In general, this compound has been shown to alter gene expression and protein function, leading to changes in cellular processes such as cell cycle progression, apoptosis, and differentiation. Additionally, it has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-[2-(methylthio)ethyl]benzamide in lab experiments is its specificity for HDACs and PRMTs. This allows researchers to selectively study the function of these enzymes without affecting other cellular processes. Additionally, this compound has been shown to have low toxicity and can be used at relatively low concentrations.
One of the limitations of using 3-chloro-N-[2-(methylthio)ethyl]benzamide in lab experiments is its limited solubility in water. This can make it difficult to use in certain experimental systems. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research on 3-chloro-N-[2-(methylthio)ethyl]benzamide. One area of interest is the development of more potent and selective inhibitors of HDACs and PRMTs. Additionally, this compound may have potential as an anti-cancer agent and could be further studied for this application. Finally, the biochemical and physiological effects of this compound could be further explored to better understand its potential applications in various biological systems.
Conclusion
In conclusion, 3-chloro-N-[2-(methylthio)ethyl]benzamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. It has been used as a pharmacological tool to investigate the role of HDACs and PRMTs in biological processes and has potential as an anti-cancer agent. While there are limitations to its use in lab experiments, there are many potential future directions for research on this compound.